Cas no 2137552-37-3 (1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2137552-37-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6333472
• PubChem ID: 165480605
• Update Time: 2025-05-19

1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine
• EN300-1112096
• 2137552-37-3
• 1-[(cyclopropylmethoxy)methyl]-3-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3O/c1-7-9(10)4-12(11-7)6-13-5-8-2-3-8/h4,8H,2-3,5-6,10H2,1H3
• InChI Key： XZTSKWLDIMVRCD-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C(C)=N1)N)CC1CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine

Introduction to 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2137552-37-3)

1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine, identified by its CAS number 2137552-37-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a pyrazole core substituted with a cyclopropylmethoxymethyl group at the 1-position and a methyl group at the 3-position, alongside an amino group at the 4-position. The structural configuration of this molecule imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The pyrazole scaffold is a privileged structure in medicinal chemistry, widely recognized for its biological activity and versatility in forming pharmacophores. Pyrazoles exhibit a broad spectrum of biological functions, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of the cyclopropylmethoxymethyl group at the 1-position of the pyrazole ring introduces steric hindrance and electronic modifications that can influence the compound's binding affinity to biological targets. Additionally, the presence of a methyl group at the 3-position further diversifies its structural framework, potentially enhancing its pharmacological profile.

The amino group at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This compound's unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such derivatives, allowing researchers to predict their binding interactions with potential drug targets with high accuracy.

In recent years, there has been growing interest in exploring pyrazole derivatives as inhibitors of enzymes involved in cancer progression. For instance, studies have shown that certain pyrazole-based compounds can inhibit kinases and other enzymes that play critical roles in tumor growth and metastasis. The structural motifs present in 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine suggest that it may exhibit inhibitory activity against such enzymes, making it a valuable candidate for preclinical studies.

Moreover, the compound's ability to cross the blood-brain barrier has been a focus of research due to its potential application in treating neurological disorders. Pyrazole derivatives have demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The cyclopropylmethoxymethyl moiety may enhance lipophilicity, improving brain penetration while maintaining metabolic stability. This dual benefit is crucial for developing effective treatments for central nervous system (CNS) disorders.

The synthesis of 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex pyrazole core efficiently. These methods not only improve synthetic efficiency but also allow for the introduction of diverse functional groups, enhancing the compound's pharmacological potential.

Preclinical studies have begun to explore the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Initial data suggest that 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine exhibits favorable pharmacokinetic profiles with moderate solubility and reasonable bioavailability. Additionally, preliminary toxicity assays indicate that it is well-tolerated at therapeutic doses, although further studies are needed to fully assess its safety profile.

The compound's potential therapeutic applications extend beyond oncology and neurology. Research has indicated that pyrazole derivatives may have antimicrobial properties, making them useful in combating drug-resistant bacteria and fungi. The unique structural features of 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine could contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways in microbial pathogens.

Recent breakthroughs in genomics and proteomics have provided new insights into disease mechanisms at the molecular level, enabling more targeted drug design strategies. By leveraging these technologies, researchers can identify key protein targets affected by diseases like cancer or neurological disorders and design compounds like 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine that specifically modulate these targets. This approach has led to the development of highly effective personalized therapies tailored to individual patients' genetic profiles.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-amine interacts with biological targets such as enzymes or receptors. These simulations help researchers optimize lead compounds by identifying key interactions that enhance binding affinity while minimizing off-target effects. Such computational approaches have significantly accelerated the drug discovery process by reducing reliance on empirical testing alone.

In conclusion,1-(cyclopropylmethoxy)methyl-3-methyl-1H-pyrazol-4-aminedemonstrates considerable promise as a therapeutic agent due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, including oncology, neurology, antimicrobial therapy, and beyond. As research continues to uncover new biological functions of pyrazole derivatives, this compound is poised to play an important role in future medical advancements.